2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-4(3H)-quinazolinone

• IUPAC Name: 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3-ethylquinazolin-4-one
• InChI: InChI=1S/C18H15ClN2O2S/c1-2-21-17(23)14-5-3-4-6-15(14)20-18(21)24-11-16(22)12-7-9-13(19)10-8-12/h3-10H,2,11H2,1H3
• InChI Key: POTZYZPRYJDONS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N=C1SCC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN2O2S
• Molecular Weight: 358.8 g/mol

Description

The compound “2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-4(3H)-quinazolinone” is a quinazolinone derivative. Quinazolinone and its derivatives are nitrogen-containing heterocycles that have received significant attention due to their wide range of biopharmaceutical activities.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 358.842 and a density of 1.3±0.1 g/cm3. It has a boiling point of 544.3±56.0 °C at 760 mmHg. The flash point is 283.0±31.8 °C. The melting point is not available.

Scientific Research Applications

Antimicrobial and Antifungal Activity

Quinazolinone derivatives, such as 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-4(3H)-quinazolinone, have been synthesized and evaluated for their antimicrobial and antifungal activities. These compounds have shown significant biological activity against standard strains of bacteria and fungi. The synthesis involves Knoevenagel condensation and is characterized by various spectroscopic methods. The antimicrobial and antifungal activities are assessed using the cup-plate method, highlighting the potential of these compounds in developing new therapeutic agents against infectious diseases (Anisetti & Reddy, 2012).

Anti-Monoamine Oxidase and Antitumor Activity

Another significant application of quinazolinone derivatives includes their anti-monoamine oxidase and antitumor activities. Through the synthesis of 2-sulfanyl-substituted 3-ethyl-3H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-ones and their subsequent reactions with halides, compounds with high anti-monoamine oxidase and antitumor activities have been developed. These findings are crucial for the potential development of new treatments for neurological disorders and cancer (Markosyan et al., 2015).

Non-Ulcerogenic Anti-Inflammatory Agents

Quinazolinone derivatives have also been explored as non-ulcerogenic anti-inflammatory agents. By employing an analogue-based design strategy, methyl sulfanyl/methyl sulfonyl substituted 2,3-diaryl quinazolinones have been synthesized and evaluated for their cyclooxygenase inhibition and anti-inflammatory activities. These compounds have shown promising results in being effective anti-inflammatory agents while being gastric safe, providing an alternative to traditional anti-inflammatory medications that may cause gastric issues (Manivannan & Chaturvedi, 2011).

Cytotoxic Evaluation Against Cancer Cell Lines

The synthesis of quinazolinone-1, 3, 4-oxadiazole derivatives and their cytotoxic evaluation against cancer cell lines such as MCF-7 and HeLa have also been reported. These studies provide insights into the potential use of quinazolinone derivatives in cancer therapy, especially in designing compounds with improved cytotoxic activity against specific cancer cell lines (Hassanzadeh et al., 2019).